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An In-depth Technical Guide to the Phase Diagrams and Thermodynamic Properties of

Cadmium Alloys

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase diagrams and

thermodynamic properties of key cadmium alloys. Understanding these fundamental

characteristics is crucial for the development and application of materials in various scientific

and industrial fields. While cadmium alloys are not directly used in drug formulations,

knowledge of their properties can be relevant for professionals in drug development who work

with medical devices, delivery systems, or diagnostic equipment that may contain these

materials.

Introduction to Cadmium Alloys
Cadmium, a soft, bluish-white metal, forms alloys with a wide range of other elements, resulting

in materials with diverse physical and chemical properties. The behavior of these alloys,

particularly their phase stability and thermodynamic characteristics, is critical for their

processing and performance. A phase diagram graphically represents the physical states of an

alloy system under different conditions of temperature, pressure, and composition.

Thermodynamic properties, such as enthalpy, entropy, and Gibbs free energy of mixing, govern

the formation and stability of these phases.
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Binary Cadmium Alloy Phase Diagrams
Binary alloys are fundamental to understanding more complex multi-component systems. The

following sections summarize the phase diagrams of several common binary cadmium alloys.

Cadmium-Lead (Cd-Pb) System
The Cd-Pb system is a simple eutectic type with limited solid solubility.[1] The two metals are

completely miscible in the liquid state but are nearly insoluble in each other in the solid state.[1]

Feature Temperature (°C) Composition (wt.% Pb)

Melting Point of Cd 321 0

Melting Point of Pb 327 100

Eutectic Point 248 82.6

Cadmium-Tin (Cd-Sn) System
The Cd-Sn system is also a simple eutectic system. Cadmium alloyed with tin can produce

solders with significantly greater tensile strength than common solders.[2] The addition of

cadmium to tin also lowers the melting point.[2]

Feature Temperature (°C) Composition (wt.% Sn)

Melting Point of Cd 321 0

Melting Point of Sn 232 100

Eutectic Point 177 67.8

Cadmium-Bismuth (Cd-Bi) System
The Cadmium-Bismuth system is a eutectic system where the two metals are completely

soluble in the liquid state but practically insoluble in the solid state.[3]
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Feature Temperature (°C) Composition (wt.% Bi)

Melting Point of Cd 321 0

Melting Point of Bi 271 100

Eutectic Point 144 - 146 60

Cadmium-Zinc (Cd-Zn) System
The Cd-Zn system is a eutectic system. These alloys are noted for their use as solders that

provide excellent corrosion resistance.[4]

Feature Temperature (°C) Composition (wt.% Zn)

Melting Point of Cd 321 0

Melting Point of Zn 419 100

Eutectic Point 266 17.4

Cadmium-Antimony (Cd-Sb) System
The Cd-Sb system is more complex, featuring the formation of an intermetallic compound,

CdSb.[5]

Feature Temperature (°C) Composition (at.% Sb)

Melting Point of Cd 321 0

Melting Point of Sb 630 100

Eutectic Point (Cd-CdSb) 290 46.5

Congruent Melting of CdSb 456 50

Eutectic Point (CdSb-Sb) 445 68

Thermodynamic Properties of Cadmium Alloys
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The thermodynamic properties of cadmium alloys, such as the enthalpy and entropy of mixing,

provide insight into the nature of atomic interactions and the stability of the alloy phases.

Enthalpy of Mixing (ΔHmix)
The enthalpy of mixing is the heat absorbed or released upon the formation of an alloy from its

constituent elements. A negative ΔHmix indicates an exothermic reaction and a tendency

towards ordering or compound formation. A positive ΔHmix signifies an endothermic reaction

and a tendency towards clustering or segregation. For many binary liquid alloys, the enthalpy

of mixing data can be obtained from databases compiled using methods like the Calculation of

Phase Diagrams (CALPHAD).[6]

Entropy of Mixing (ΔSmix)
The entropy of mixing is a measure of the randomness or disorder in the alloy. For an ideal

solution, the entropy of mixing is always positive, favoring the formation of a disordered solid

solution. Deviations from ideal behavior can provide information about ordering or clustering in

the alloy. For instance, in complex-forming binary liquid alloys like Cd-Na and Cd-Mg, the

entropy of mixing can be computed using models like the quasi-lattice chemical model.[7]

Activity
The activity of a component in an alloy is a measure of its effective concentration, and it reflects

the deviation from ideal behavior. The activity of cadmium in liquid Cd-Pb-Sn alloys has been

investigated using electromotive force (emf) techniques.[8]

Experimental Protocols for Characterization
The determination of phase diagrams and thermodynamic properties of cadmium alloys relies

on a variety of experimental techniques.

Thermal Analysis (DTA/DSC)
Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC) are primary

techniques for determining phase transition temperatures.

Methodology:
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Sample Preparation: A small, accurately weighed sample of the cadmium alloy is placed in a

crucible (e.g., alumina). A reference material with no thermal events in the temperature range

of interest is placed in an identical crucible.

Heating and Cooling: The sample and reference are heated and cooled at a controlled,

constant rate in an inert atmosphere (e.g., argon).

Temperature Measurement: The temperature of the sample and the temperature difference

between the sample and the reference are continuously monitored.

Data Analysis: Phase transitions, such as melting or solidification, result in the release or

absorption of heat, which is detected as a change in the temperature difference. The onset

temperatures of these thermal events are used to construct the phase diagram.

X-ray Diffraction (XRD)
XRD is used to identify the crystal structures of the phases present in an alloy at different

temperatures.

Methodology:

Sample Preparation: Alloy samples are prepared with varying compositions. They are

annealed at specific temperatures for a sufficient time to reach equilibrium and then

quenched to preserve the high-temperature phases at room temperature.

Data Collection: The powdered or solid samples are exposed to a monochromatic X-ray

beam. The diffracted X-rays are detected at various angles.

Phase Identification: The resulting diffraction pattern, a plot of intensity versus diffraction

angle (2θ), is a fingerprint of the crystal structures present. By comparing the pattern to

databases, the phases can be identified.

Lattice Parameter Measurement: Precise measurements of the diffraction peak positions

allow for the determination of the lattice parameters of the phases. In a two-phase region of

a binary system, the lattice parameters of the two phases remain constant as the overall

composition changes, according to the phase rule.
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Knudsen Effusion Mass Spectrometry (KEMS)
KEMS is a powerful technique for determining the thermodynamic properties of alloys by

measuring the vapor pressures of the constituent elements.[9][10][11]

Methodology:

Sample Placement: A sample of the alloy is placed in a Knudsen cell, which is a small,

thermally stable container with a tiny orifice.

High-Temperature Vaporization: The cell is heated in a high-vacuum chamber, causing the

alloy components to vaporize and effuse through the orifice as a molecular beam.

Mass Spectrometry: The effused vapor is ionized, and the ions are separated based on their

mass-to-charge ratio by a mass spectrometer.

Data Analysis: The ion intensities are proportional to the partial pressures of the

corresponding species in the Knudsen cell. From these partial pressures, thermodynamic

activities and other properties like the Gibbs energy, enthalpy, and entropy of mixing can be

calculated.[10]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of a

binary alloy phase diagram.
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Caption: Generalized workflow for determining the phase diagram and thermodynamic

properties of a binary alloy system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15196845?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/The-phase-diagram-of-Cd-Pb-binary-alloy-Reprinted-with-permission-from-ref42_fig3_275654824
https://www.researchgate.net/figure/Equilibrium-phase-diagram-of-SnCd-system-4_fig1_226546968
https://www.engineeringenotes.com/metallurgy/alloys/binary-alloy-eutectic-system-2-systems-metallurgy/41524
https://www.nepjol.info/index.php/JNPhysSoc/article/download/38618/29849
https://www.researchgate.net/publication/371459656_Cd-Sb_Binary_Phase_Diagram_Evaluation
https://www.mdpi.com/2075-4701/15/5/480
https://scispace.com/pdf/entropy-of-mixing-of-cadmium-based-liquid-alloys-12yg5ujmaz.pdf
https://www.tandfonline.com/doi/pdf/10.1179/000844375795050111
https://ntrs.nasa.gov/api/citations/20110001597/downloads/20110001597.pdf
https://scispace.com/pdf/determination-of-the-mixing-thermodynamic-properties-of-kg1o1pr63n.pdf
https://www.researchgate.net/publication/269697617_Thermodynamic_Properties_of_Al-Cr-Fe_Alloys_Experimental_Investigation_by_Knudsen_Effusion_Mass_Spectrometry
https://www.benchchem.com/product/b15196845#phase-diagrams-and-thermodynamic-properties-of-cadmium-alloys
https://www.benchchem.com/product/b15196845#phase-diagrams-and-thermodynamic-properties-of-cadmium-alloys
https://www.benchchem.com/product/b15196845#phase-diagrams-and-thermodynamic-properties-of-cadmium-alloys
https://www.benchchem.com/product/b15196845#phase-diagrams-and-thermodynamic-properties-of-cadmium-alloys
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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